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nitroethenyl)benzene

Cat. No.: B1346141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene (CAS Number: 4230-93-7), a compound of interest in organic synthesis

and pharmaceutical research. Also known by its synonym 3,4-dimethoxy-β-nitrostyrene, this

molecule has demonstrated notable antifungal properties. This document consolidates its

physicochemical properties, synthesis protocols, spectroscopic data, and biological activity,

with a focus on its potential mechanism of action as an inhibitor of Protein Tyrosine

Phosphatase 1B (PTP1B). Detailed experimental methodologies and data are presented to

support further research and development efforts.

Chemical Identity and Physicochemical Properties
1,2-dimethoxy-4-(2-nitroethenyl)benzene is a solid, crystalline compound.[1][2][3] Its

chemical structure and key properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 4230-93-7[2][3][4]

IUPAC Name
1,2-dimethoxy-4-[(E)-2-nitroethenyl]benzene[2]

[5]

Synonyms
3,4-dimethoxy-β-nitrostyrene, 1,2-Dimethoxy-4-

(2-nitrovinyl)benzene[2][3]

Molecular Formula C₁₀H₁₁NO₄[4]

Molecular Weight 209.20 g/mol [4]

InChI Key SYJMYDMKPSZMSB-AATRIKPKSA-N[2][4][5]

Table 2: Physicochemical Data

Property Value Source

Melting Point 140 °C [6][7][8]

Boiling Point 343.9 °C at 760 mmHg [6][7][8]

Flash Point 158.6 °C [7][8]

Appearance
White to Yellow to Yellow-

green powder/crystal
[3]

Purity >98.0% (GC) [3]

Storage
Sealed in dry, room

temperature
[2][5]

Synthesis
The primary method for synthesizing 1,2-dimethoxy-4-(2-nitroethenyl)benzene is the Henry

reaction, a classic carbon-carbon bond-forming reaction in organic chemistry.[9][10] This

reaction involves the condensation of an aldehyde with a nitroalkane in the presence of a base.

Experimental Protocol: Henry Reaction
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This protocol is based on the general procedure for the synthesis of β-nitrostyrene derivatives.

Materials:

3,4-dimethoxybenzaldehyde (Veratraldehyde)

Nitromethane

Ammonium acetate (catalyst)

Methanol (for recrystallization)

Procedure:

Combine 3,4-dimethoxybenzaldehyde (1.0 mmol), nitromethane (1.5 mmol), and ammonium

acetate (0.8 mmol).

The reaction mixture is heated. For laboratory scale, this can be efficiently carried out using

a microwave synthesizer (e.g., 200 W, 90 °C for 45 minutes).

Upon completion of the reaction, allow the mixture to cool to room temperature.

The crystalline product formed is collected by filtration.

The crude product is washed with cold methanol.

Recrystallization from methanol is performed to yield the purified 1,2-dimethoxy-4-(2-
nitroethenyl)benzene.

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene via the Henry reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

3,4-Dimethoxybenzaldehyde

Henry Condensation
(Microwave, 90°C, 45 min)

Nitromethane Ammonium Acetate (Catalyst)

Cooling & Filtration

Methanol Wash

Recrystallization

1,2-dimethoxy-4-(2-nitroethenyl)benzene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,2-dimethoxy-4-(2-nitroethenyl)benzene.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of the synthesized compound.

While a specific spectrum for 1,2-dimethoxy-4-(2-nitroethenyl)benzene is not readily

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1346141?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available in the searched literature, the expected characteristic signals for its isomer, 1,4-

dimethoxy-2-[(E)-2-nitroethenyl]benzene, can provide a reference.[11]

Table 3: Expected Spectroscopic Data

Technique Expected Signals

Infrared (IR)

Strong asymmetric and symmetric NO₂

stretches (~1520 cm⁻¹ and ~1350 cm⁻¹), C=C

stretching of the nitroethenyl group (~1600

cm⁻¹)[11]

Mass Spec. (MS)
Molecular ion peak at m/z 209, consistent with

the molecular formula C₁₀H₁₁NO₄[11]

Biological Activity and Mechanism of Action
Research has indicated that 1,2-dimethoxy-4-(2-nitroethenyl)benzene and its derivatives

exhibit promising antimicrobial, particularly antifungal, activity.[12][13]

Antifungal Activity
A study investigating a series of 3,4-dimethoxy-β-nitrostyrene derivatives reported the

antifungal activity of the parent compound against Candida albicans.[12][13]

Table 4: Antifungal Activity

Compound Organism MIC (µg/mL)

1,2-dimethoxy-4-(2-

nitroethenyl)benzene
Candida albicans 128

Mechanism of Action: PTP1B Inhibition
The antimicrobial effects of 3,4-dimethoxy-β-nitrostyrene derivatives are suggested to be linked

to their interaction with protein tyrosine phosphatase 1B (PTP1B).[12][14] PTP1B is a key

enzyme in cellular signaling, and its inhibition can disrupt various cellular processes in

microorganisms.[12][14][15]
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Molecular docking studies suggest that these compounds can act as inhibitors of PTP1B.[12]

[14] PTP1B plays a role as a negative regulator in insulin signaling pathways and is involved in

cell differentiation and gene transcription in eukaryotes like Candida albicans.[4][8][12][13] By

acting as tyrosine mimetics, 3,4-dimethoxy-β-nitrostyrene derivatives may interrupt these

crucial signaling pathways.[13]

Proposed Signaling Pathway Inhibition
The following diagram illustrates the proposed mechanism of action through the inhibition of

the PTP1B signaling pathway.
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Caption: Proposed inhibition of the PTP1B signaling pathway.
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Safety Information
1,2-dimethoxy-4-(2-nitroethenyl)benzene is classified as an irritant.[7][8] Appropriate safety

precautions should be taken during handling.

Hazard Codes: Xi (Irritant)[7][8]

Risk Statements: R 36/37/38 (Irritating to eyes, respiratory system and skin)[7][8]

Safety Statements: S 26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S 36 (Wear suitable protective clothing)[7][8]

Conclusion
1,2-dimethoxy-4-(2-nitroethenyl)benzene is a compound with demonstrated antifungal

activity, likely mediated through the inhibition of protein tyrosine phosphatase 1B. Its

straightforward synthesis via the Henry reaction makes it an accessible target for further

investigation. This technical guide provides a foundational body of information to aid

researchers in the fields of medicinal chemistry, drug discovery, and materials science in their

exploration of this and related compounds. Further studies are warranted to fully elucidate its

therapeutic potential and expand upon its known biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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